Cas no 1803904-12-2 (4-Formyl-1H-benzimidazole-2-carboxylic acid)

• Product Name: 4-Formyl-1H-benzimidazole-2-carboxylic acid
• CAS No: 1803904-12-2
• MF: C₉H₆N₂O₃
• MW: 190.15554189682
• CID: 4816030
• Update Time: 2025-10-30

4-Formyl-1H-benzimidazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Formyl-1H-benzimidazole-2-carboxylic acid

• Inchi： 1S/C9H6N2O3/c12-4-5-2-1-3-6-7(5)11-8(10-6)9(13)14/h1-4H,(H,10,11)(H,13,14)
• InChI Key： UWCSRVQCZHJWMD-UHFFFAOYSA-N
• SMILES： OC(C1=NC2C(C=O)=CC=CC=2N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 256
• XLogP3: 0.8
• Topological Polar Surface Area: 83

Additional information on 4-Formyl-1H-benzimidazole-2-carboxylic acid

4-Formyl-1H-benzimidazole-2-carboxylic acid

The compound 4-formyl-1H-benzimidazole-2-carboxylic acid, with the CAS number 1803904-12-2, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of benzimidazoles, which are heterocyclic aromatic compounds with two nitrogen atoms in the ring structure. The presence of a formyl group at the 4-position and a carboxylic acid group at the 2-position makes this molecule unique and opens up various possibilities for its application in drug design and synthesis.

Benzimidazoles are known for their wide range of biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. The 4-formyl substituent in this compound adds to its reactivity and functional versatility. Recent studies have shown that this compound can be used as a building block for synthesizing more complex molecules with enhanced pharmacological profiles. For instance, researchers have explored its potential as a precursor for developing novel anticancer agents due to its ability to induce apoptosis in cancer cells.

The synthesis of 4-formyl-1H-benzimidazole-2-carboxylic acid involves a multi-step process that typically includes the formation of the benzimidazole ring followed by functionalization at specific positions. One common approach is the condensation of o-phenylenediamine with a suitable carbonyl compound, such as formic acid or its derivatives, under acidic conditions. The carboxylic acid group at the 2-position can be introduced through various methods, including oxidation or direct synthesis from appropriate precursors.

In terms of physical properties, this compound is generally stable under normal conditions but may degrade under strong acidic or basic environments. Its solubility in organic solvents like dichloromethane and ethyl acetate makes it suitable for various organic reactions. The melting point of this compound is around 250°C, which is typical for aromatic heterocycles with electron-withdrawing groups like carboxylic acids.

The application of 4-formyl-1H-benzimidazole-2-carboxylic acid extends beyond pharmaceuticals. It has been utilized in material science for designing advanced materials with specific electronic properties due to its conjugated aromatic system and functional groups that can participate in π-interactions. Recent advancements in nanotechnology have also seen this compound being incorporated into nanoparticles for targeted drug delivery systems.

In conclusion, 4-formyl-1H-benzimidazole-2-carboxylic acid, CAS No: 1803904-12-2, stands out as a versatile molecule with promising applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers in drug discovery, material science, and beyond.